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Compound of Interest

Compound Name: Methyl propionate

Cat. No.: B153301 Get Quote

This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the safe handling and disposal of methyl propionate in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is methyl propionate and what are its primary hazards?

Methyl propionate (also known as methyl propanoate) is a colorless liquid with a fruity, rum-

like odor.[1] It is primarily used as a solvent for cellulose nitrate and lacquers, and as a raw

material in the production of paints, varnishes, and other chemicals.[1][2] The main hazards

associated with methyl propionate are its high flammability and the risk of causing serious eye

damage and respiratory irritation if inhaled.[3][4][5][6]

Q2: What are the immediate health effects of exposure to methyl propionate?

Exposure to methyl propionate can cause a range of acute health effects. Inhalation may lead

to coughing, sore throat, dizziness, lightheadedness, and difficulty breathing.[7][8] Direct

contact can result in skin and eye irritation, with symptoms including redness and pain.[7][8]

Ingestion may cause abdominal pain and vomiting.[8] High concentrations of vapor can be

harmful if inhaled.[4]

Q3: What personal protective equipment (PPE) is required when handling methyl propionate?
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To ensure safety, the following personal protective equipment (PPE) should be worn when

handling methyl propionate:

Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles are

essential.[4][9] A face shield may be necessary for larger quantities or when there is a

significant risk of splashing.[4]

Skin Protection: Solvent-resistant gloves (e.g., Butyl rubber) are required to prevent skin

contact.[7][10] A complete protective suit, including flame-retardant and antistatic clothing,

should be worn, especially when handling larger volumes.[4][9]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood.[7][11] If ventilation is inadequate or there's a risk of exceeding

exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

[7][9]

Q4: How should I store methyl propionate in the lab?

Methyl propionate should be stored in tightly closed containers in a cool, dry, and well-

ventilated area, away from heat, sparks, open flames, and other ignition sources.[7][9] It is

incompatible with strong oxidizing agents, acids, and bases.[3][9] Storage containers should be

electrically grounded and bonded during transfer to prevent static discharge.[7]

Q5: What should I do in case of accidental exposure to methyl propionate?

Immediate action is crucial in case of exposure. Follow these first aid measures:

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][7]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

plenty of water.[4][7]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[4][9]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[9]

Troubleshooting Guide
Issue Possible Cause Solution

Fruity odor detected in the lab

outside of the fume hood.

Minor spill or leak from a

container.

Immediately check all

containers of methyl

propionate for leaks. If a small

spill is found, follow the "Minor

Spill Cleanup Protocol."

Ensure all containers are

tightly sealed. Increase

ventilation in the area.

Skin irritation or redness after

handling the substance.

Inadequate hand protection or

accidental skin contact.

Immediately wash the affected

area with soap and water for at

least 15 minutes.[7] Review

the type of gloves being used

to ensure they are appropriate

for methyl propionate. Always

inspect gloves for tears or

holes before use.[4]

Dizziness or respiratory

irritation during an experiment.

Inadequate ventilation or

working outside of a fume

hood.

Immediately move to an area

with fresh air.[4] If symptoms

persist, seek medical attention.

All work with methyl propionate

should be conducted in a

properly functioning chemical

fume hood.[7]

Quantitative Data Summary
The following tables summarize key quantitative data for methyl propionate.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₄H₈O₂ [1]

Molar Mass 88.11 g/mol [4]

Appearance Colorless liquid [1][11]

Odor Fruity, rum-like [1]

Boiling Point 79 °C (174 °F)

Melting Point -88 °C (-126 °F)

Flash Point -2 °C (28 °F) [11]

Density 0.915 g/mL at 25 °C

Vapor Density 3.04 (Air = 1) [9]

Water Solubility Soluble [11]

Table 2: Fire Hazard Data

Parameter Value Reference

Flammability
Highly Flammable Liquid and

Vapour
[3][4]

NFPA 704 Rating
Health: 1, Flammability: 3,

Instability: 0
[9]

Lower Explosive Limit (LEL) 2.5% [12]

Upper Explosive Limit (UEL) 13% [12]

Autoignition Temperature 469 °C (876 °F) [5]

Suitable Extinguishing Media
Dry chemical, CO₂, alcohol-

resistant foam, water spray.
[7][8]

Unsuitable Extinguishing

Media
Solid water stream. [5]
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Experimental Protocols
Protocol 1: Minor Spill Cleanup (Less than 100 mL)

Alert Personnel: Immediately alert others in the vicinity of the spill.

Ensure Ventilation: Work should be performed in a well-ventilated area or fume hood.

Don PPE: Put on appropriate PPE, including chemical safety goggles, solvent-resistant

gloves, and a lab coat.

Contain the Spill: Use an inert absorbent material like vermiculite, dry sand, or earth to dike

the spill and prevent it from spreading.[7][13]

Absorb the Spill: Apply the absorbent material over the spill, working from the outside in.[13]

Collect Residue: Once the liquid is fully absorbed, use non-sparking tools to carefully scoop

the material into a designated, sealable container for hazardous waste.[7][12]

Decontaminate the Area: Clean the spill area with soap and water.[3]

Dispose of Waste: Label the waste container appropriately and dispose of it as hazardous

waste according to your institution's guidelines.[9]

Protocol 2: Major Spill Cleanup (Greater than 100 mL)
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[7]

Alert Authorities: Notify your institution's emergency response team or local fire department.

[7]

Isolate the Area: Close doors to the affected area to contain vapors.

Remove Ignition Sources: Eliminate all potential ignition sources (e.g., open flames, hot

plates, electrical equipment).[7]

Await Trained Responders: Do not attempt to clean up a large spill unless you are properly

trained and equipped to do so. Await the arrival of emergency personnel.[7]
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Protocol 3: Disposal of Methyl Propionate Waste
Waste Collection: Collect all methyl propionate waste, including contaminated absorbent

materials and disposable PPE, in a clearly labeled, sealed, and chemically compatible

container.[9]

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name ("Methyl Propionate").

Storage: Store the waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.

Disposal Request: Arrange for pickup and disposal by your institution's environmental health

and safety (EHS) department or a licensed hazardous waste disposal company.[7][9] Do not

dispose of methyl propionate down the drain.[3]
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Caption: Decision tree for responding to a methyl propionate spill.
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Caption: Workflow for the proper disposal of methyl propionate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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